Cas no 1204333-31-2 (2-Bromo-N-cyclopropyl-N-methylacetamide)
2-Bromo-N-cyclopropyl-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-N-Cyclopropyl-N-Methylacetamide
- Acetamide, 2-bromo-N-cyclopropyl-N-methyl-
- 2-Bromo-N-cyclopropyl-N-methylacetamide
-
- MDL: MFCD18855593
- Inchi: 1S/C6H10BrNO/c1-8(5-2-3-5)6(9)4-7/h5H,2-4H2,1H3
- InChI Key: GEJLORJRCZILIU-UHFFFAOYSA-N
- SMILES: C(N(C1CC1)C)(=O)CBr
Computed Properties
- Exact Mass: 190.995
- Monoisotopic Mass: 190.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
2-Bromo-N-cyclopropyl-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB455375-250 mg |
2-Bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | 250mg |
€382.00 | 2023-04-22 | ||
| abcr | AB455375-1 g |
2-Bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | 1g |
€892.00 | 2023-04-22 | ||
| TRC | B433330-10mg |
2-Bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B433330-50mg |
2-Bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B433330-100mg |
2-Bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | 100mg |
$ 320.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D762001-100mg |
2-bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | 95% | 100mg |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | D762001-250mg |
2-bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | 95% | 250mg |
$400 | 2024-06-06 | |
| Key Organics Ltd | AS-64203-100MG |
2-bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | >95% | 0mg |
£323.00 | 2023-04-12 | |
| Key Organics Ltd | AS-64203-250MG |
2-bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | >95% | 0mg |
£549.00 | 2023-04-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD628115-1g |
2-Bromo-N-cyclopropyl-N-methylacetamide |
1204333-31-2 | 97% | 1g |
¥5524.0 | 2023-04-05 |
2-Bromo-N-cyclopropyl-N-methylacetamide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-Bromo-N-cyclopropyl-N-methylacetamide
2-Bromo-N-cyclopropyl-N-methylacetamide: A Comprehensive Overview
2-Bromo-N-cyclopropyl-N-methylacetamide (CAS No. 1204333-31-2) is a versatile organic compound with significant applications in the field of chemistry and materials science. This compound, often abbreviated as BCMA, has garnered attention due to its unique structural properties and potential uses in drug design, polymer synthesis, and advanced materials development. The molecule consists of a bromine atom attached to an acetamide group, which is further substituted with a cyclopropyl and methyl group, creating a complex yet functional structure.
The synthesis of BCMA involves a multi-step process that typically begins with the bromination of an appropriate precursor. Recent studies have highlighted the efficiency of using microwave-assisted synthesis techniques to optimize reaction conditions, leading to higher yields and better purity. This approach not only enhances the scalability of production but also aligns with the growing demand for sustainable chemical manufacturing practices.
One of the most notable features of BCMA is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated its utility in constructing complex molecular frameworks, particularly in the development of bioactive compounds. For instance, BCMA has been employed as an intermediate in the synthesis of novel antibiotics and anticancer agents, showcasing its potential in drug discovery.
Recent advancements in computational chemistry have enabled a deeper understanding of BCMA's electronic properties. Quantum mechanical calculations reveal that the compound exhibits unique electronic delocalization patterns, which contribute to its stability and reactivity. These insights have been instrumental in guiding the design of new materials with tailored electronic properties.
In terms of applications, BCMA has found niche uses in polymer science. Its ability to form stable covalent bonds makes it an ideal candidate for developing high-performance polymers with enhanced mechanical and thermal properties. For example, recent research has explored its use in creating polyamides with improved durability for industrial applications.
The environmental impact of BCMA has also been a topic of interest. Studies indicate that under controlled conditions, the compound undergoes efficient biodegradation, reducing its ecological footprint. This characteristic is particularly important as industries increasingly prioritize green chemistry principles.
In conclusion, 2-Bromo-N-cyclopropyl-N-methylacetamide (CAS No. 1204333-31-2) stands out as a multifaceted compound with promising prospects across various scientific domains. Its structural complexity, combined with recent breakthroughs in synthetic methods and application development, positions it as a key player in future innovations within chemistry and materials science.
1204333-31-2 (2-Bromo-N-cyclopropyl-N-methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)